Cas no 673480-84-7 (1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone)

1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone structure
673480-84-7 structure
Product Name:1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
CAS No:673480-84-7
MF:C13H13N3OS
MW:259.326821088791
CID:2138671
PubChem ID:69558287
Update Time:2025-04-21

1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
    • 673480-84-7
    • DB-300761
    • SCHEMBL5764698
    • Inchi: 1S/C13H13N3OS/c1-9-4-3-5-11(15-9)12(17)8-10-6-7-14-13(16-10)18-2/h3-7H,8H2,1-2H3
    • InChI Key: LHLYSNGWIOFMRY-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(CC(C2C=CC=C(C)N=2)=O)=N1

Computed Properties

  • Exact Mass: 259.07793322Da
  • Monoisotopic Mass: 259.07793322Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 81Ų
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